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Compound of Interest

Compound Name: 2-Phenylacetaldehyde-d5

Cat. No.: B15136900

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
Phenylacetaldehyde-d5, a deuterated analog of 2-phenylacetaldehyde. Due to the limited

availability of public experimental spectra for the d5 isotopologue, this document presents a

detailed analysis of the spectroscopic data for the non-deuterated form, 2-Phenylacetaldehyde,

and provides a thorough explanation of the anticipated spectral changes resulting from

deuterium substitution. This approach allows for a robust understanding and prediction of the

spectroscopic characteristics of 2-Phenylacetaldehyde-d5.

Introduction to 2-Phenylacetaldehyde-d5
2-Phenylacetaldehyde-d5 is a stable isotope-labeled version of 2-phenylacetaldehyde where

the five hydrogen atoms on the phenyl group have been replaced with deuterium. This isotopic

substitution makes it a valuable tool in various research applications, particularly as an internal

standard in quantitative mass spectrometry-based studies, such as in metabolomics and

pharmacokinetic analyses. The deuterium labeling provides a distinct mass shift, allowing for its

differentiation from the endogenous, non-labeled compound.
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Spectroscopic Data
While specific experimental NMR and MS data for 2-Phenylacetaldehyde-d5 are not readily

available in public databases, the following sections provide the spectral data for the non-

deuterated 2-Phenylacetaldehyde and a detailed discussion on the expected spectroscopic

shifts for the d5 analog.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.

The following tables summarize the predicted ¹H and ¹³C NMR data for 2-Phenylacetaldehyde.

Table 1: Predicted ¹H NMR Spectral Data for 2-Phenylacetaldehyde

Chemical Shift
(ppm)

Multiplicity Integration Assignment

9.7 (predicted) t 1H -CHO

7.2-7.4 (predicted) m 5H Phenyl-H

3.6 (predicted) d 2H -CH₂-

Table 2: Predicted ¹³C NMR Spectral Data for 2-Phenylacetaldehyde

Chemical Shift (ppm) Assignment

200 (predicted) C=O

133 (predicted) Phenyl-C (quaternary)

129 (predicted) Phenyl-CH

128 (predicted) Phenyl-CH

127 (predicted) Phenyl-CH

50 (predicted) -CH₂-
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The substitution of hydrogen with deuterium on the phenyl ring will lead to predictable changes

in the NMR spectra:

¹H NMR Spectrum: The multiplet corresponding to the phenyl protons (7.2-7.4 ppm) will be

absent in the spectrum of 2-Phenylacetaldehyde-d5. The signals for the aldehydic proton (-

CHO) and the methylene protons (-CH₂-) will remain, although their chemical shifts might

experience a minor upfield shift due to the electronic effects of deuterium.

¹³C NMR Spectrum: The signals for the deuterated phenyl carbons will exhibit changes in

both chemical shift and multiplicity.

Chemical Shift: Deuterium substitution typically causes a small upfield shift (0.1-0.3 ppm

per deuterium) for the directly attached carbon and smaller upfield shifts for carbons two

or three bonds away[1].

Multiplicity: The signals for the deuterated carbons will appear as multiplets due to C-D

coupling. The coupling constant (J_CD) will be smaller than the corresponding C-H

coupling constant (J_CH) by a factor of approximately 6.5.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a

compound.

Table 3: Mass Spectrometry Data for 2-Phenylacetaldehyde

m/z Relative Intensity (%) Assignment

120 28.3 [M]⁺

92 29.2 [M-CO]⁺

91 100 [C₇H₇]⁺ (Tropylium ion)

65 18.2 [C₅H₅]⁺

Data obtained from NIST Mass Spectrometry Data Center[2]
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The mass spectrum of 2-Phenylacetaldehyde-d5 will show a clear mass shift due to the five

deuterium atoms.

Molecular Ion: The molecular ion peak will be observed at m/z 125, which is 5 mass units

higher than that of the non-deuterated compound.

Fragmentation Pattern: The fragmentation pattern will be similar, but the fragments

containing the deuterated phenyl ring will also exhibit a corresponding mass shift. For

example, the tropylium ion fragment would be expected at m/z 96 ([C₇H₂D₅]⁺).

Hydrogen/deuterium scrambling can sometimes occur in the mass spectrometer, which may

lead to the observation of ions with a distribution of deuterium atoms[3].

Experimental Protocols
The following are general protocols for acquiring NMR and MS data for a compound like 2-
Phenylacetaldehyde-d5.

NMR Data Acquisition
Sample Preparation: Dissolve approximately 5-10 mg of 2-Phenylacetaldehyde-d5 in 0.5-

0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

Instrument: A standard NMR spectrometer (e.g., 400 MHz or higher) equipped with a

broadband probe.

¹H NMR Acquisition:

Acquire a standard one-dimensional ¹H NMR spectrum.

Typical parameters: pulse angle 30-45°, acquisition time 2-4 s, relaxation delay 1-5 s,

number of scans 8-16.

¹³C NMR Acquisition:

Acquire a proton-decoupled one-dimensional ¹³C NMR spectrum.

Typical parameters: pulse angle 30-45°, acquisition time 1-2 s, relaxation delay 2-5 s,

number of scans 1024 or more depending on sample concentration.
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Mass Spectrometry Data Acquisition (Electron
Ionization)

Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via a direct insertion probe or after separation by gas chromatography (GC-MS).

Ionization: Use electron ionization (EI) at a standard energy of 70 eV.

Mass Analysis: Scan a mass range appropriate for the compound (e.g., m/z 30-200).

Data Acquisition: Acquire the mass spectrum, ensuring sufficient signal-to-noise ratio for the

molecular ion and major fragment peaks.

Visualizations
The following diagrams illustrate key workflows and concepts in the spectroscopic analysis of

2-Phenylacetaldehyde-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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